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Compound of Interest

Compound Name:
6-chloro-N-ethyl-N'-propyl-1,3,5-

triazine-2,4-diamine

CAS No.: 90952-64-0

Cat. No.: B166573

Get Quote

This guide provides a comprehensive technical overview of the core physicochemical

properties of ametryn, a selective triazine herbicide. Designed for researchers, scientists, and

professionals in drug development and environmental science, this document synthesizes key

data with practical insights into its chemical behavior, stability, and analytical determination.

The structure is designed to offer a logical flow from fundamental chemical identity to its

environmental interactions and analytical workflows.

Chemical Identity and Structure
Ametryn, scientifically known as 4-N-ethyl-6-methylsulfanyl-2-N-propan-2-yl-1,3,5-triazine-2,4-

diamine, is a member of the methylthio-1,3,5-triazine class of compounds.[1] Its herbicidal

activity stems from the inhibition of photosynthesis at photosystem II and other enzymatic

processes.[1][2][3][4] Ametryn is primarily used for the control of annual broadleaf weeds and

grasses in various crops, including pineapple, sugarcane, bananas, corn, and potatoes.[1][3][5]

[6]
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Identifier Value Source

IUPAC Name

4-N-ethyl-6-methylsulfanyl-2-

N-propan-2-yl-1,3,5-triazine-

2,4-diamine

PubChem[1]

CAS Number 834-12-8
ChemicalBook, EXTOXNET[3]

[5]

Molecular Formula C₉H₁₇N₅S
PubChem, Santa Cruz

Biotechnology[1][7]

Molecular Weight 227.33 g/mol
PubChem,

MedchemExpress[1][4][6]

Chemical Structure (See Figure 1)

Core Physicochemical Properties
The physical and chemical characteristics of ametryn dictate its behavior in various applications

and its fate in the environment. These properties are summarized below.

Physical State and Appearance
Under standard conditions, ametryn presents as a white to off-white crystalline powder or solid

with no discernible odor.[3][5][8][9] This crystalline nature is a key factor in its formulation into

wettable powders and water-dispersible granules for agricultural use.[2][8]

Thermal Properties
The thermal stability of a compound is critical for storage and handling. Ametryn exhibits a

relatively sharp melting point and an estimated high boiling point, indicative of a stable solid

compound.
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Property Value Conditions Source

Melting Point 84-89 °C (183-192 °F) Ambient Pressure

PubChem,

ChemicalBook,

EXTOXNET[1][3][5][6]

[10]

Boiling Point ~337-346 °C
Estimated at 98.6-

101.3 kPa

PubChem,

ChemicalBook[1][11]

Vapor Pressure 2.74 x 10⁻⁶ mm Hg 25 °C
PubChem,

Regulations.gov[1][12]

0.365 mPa (2.74 x

10⁻⁶ torr)
20 °C

AERU, EXTOXNET[2]

[3]

The low vapor pressure of ametryn signifies that it is not highly volatile, which minimizes its loss

to the atmosphere after application.[2][13]

Density
Property Value Conditions Source

Density 1.18 g/cm³ 22 °C PubChem, AERU[1][2]

Solubility
Solubility is a pivotal parameter influencing ametryn's bioavailability, mobility in soil, and

formulation types. It is moderately soluble in water but shows high solubility in several organic

solvents.[2][3]
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Solvent Solubility Temperature Source

Water 185 - 209 mg/L 20-25 °C

EXTOXNET,

ChemicalBook,

Regulations.gov[3][5]

[9][12]

Acetone 610 - 620 g/L 25 °C
PubChem,

EXTOXNET[1][3]

Methanol 510 - 516 g/L 25 °C

PubChem,

EXTOXNET,

Regulations.gov[1][3]

[12]

Toluene 460 - 470 g/L 25 °C

PubChem,

EXTOXNET,

Regulations.gov[1][3]

[12]

Methylene Chloride 614 g/L Not Specified Regulations.gov[12]

n-Octanol 220 - 242 g/L 25 °C

PubChem,

EXTOXNET,

Regulations.gov[1][3]

[12]

Hexane 12 - 14 g/L 25 °C

PubChem,

EXTOXNET,

Regulations.gov[1][3]

[12]

This solubility profile explains its potential for leaching in soil under high rainfall conditions and

its formulation as emulsifiable concentrates.[3]

Partition and Dissociation Constants
The octanol-water partition coefficient (Log Kow) and the acid dissociation constant (pKa) are

crucial for predicting the environmental partitioning and bioavailability of ametryn.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

http://extoxnet.orst.edu/pips/ametryn.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2684343.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2684343_EN.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ametryn
http://extoxnet.orst.edu/pips/ametryn.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ametryn
http://extoxnet.orst.edu/pips/ametryn.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ametryn
http://extoxnet.orst.edu/pips/ametryn.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ametryn
http://extoxnet.orst.edu/pips/ametryn.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ametryn
http://extoxnet.orst.edu/pips/ametryn.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2013-0249-0022/content.pdf
http://extoxnet.orst.edu/pips/ametryn.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Conditions Source

Log Kow (Log P) 2.63 - 3.09 20-25 °C, pH 7

AERU,

Regulations.gov,

Human Metabolome

Database[2][12][14]

pKa 4.02 20 °C Regulations.gov[12]

A Log Kow value in this range suggests a moderate potential for partitioning from water into

organic matrices, such as soil organic matter and biological tissues.[11] However, its estimated

bioconcentration factor (BCF) in fish is low, suggesting that bioaccumulation is not a significant

concern.[11] The pKa indicates that ametryn is a very weak base.[2]

Henry's Law Constant
Parameter Value Source

Henry's Law Constant 3.9 x 10⁻⁹ atm·m³/mol PubChem[1]

4.10 x 10⁻⁴ Pa·m³/mol AERU[2]

The low Henry's Law constant indicates that ametryn is not expected to volatilize significantly

from moist soil or water surfaces.[1][13]

Stability and Degradation
Ametryn's persistence in the environment is governed by its stability under various conditions.

pH Stability: It is stable in neutral, weakly acidic, and weakly alkaline environments.[1]

However, it undergoes hydrolysis to an inactive hydroxy derivative under strongly acidic (pH

1) or strongly alkaline (pH 13) conditions.[1][9]

Photostability: Ametryn is slowly decomposed by ultraviolet (UV) light.[1]

Thermal Stability: It is described as very stable over several years of shelf life with only slight

sensitivity to extreme temperatures.[1][11]
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Biodegradation: The primary mechanism for ametryn's breakdown in soil is microbial

degradation.[3][11] Its half-life in soil can range from 70 to 250 days, depending on soil type

and climate.[3] The degradation process often involves N-dealkylation and oxidation of the

methylthio group.[11]

Experimental Protocols: Analytical Determination
Accurate quantification of ametryn in environmental and biological matrices is essential for

regulatory monitoring and research. Gas Chromatography-Mass Spectrometry (GC-MS) and

High-Performance Liquid Chromatography (HPLC) are the most common and robust methods.

Sample Preparation: QuEChERS Method for Water
Samples
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

extraction and cleanup technique widely adopted for pesticide residue analysis. An adapted

protocol for water samples is detailed below.[15]

Protocol:

Sample Collection: Collect 10 mL of the water sample in a 50 mL centrifuge tube.

Extraction: Add 10 mL of acetonitrile to the tube.

Salting Out: Add 2 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride

(NaCl).

Shaking: Cap the tube and shake vigorously for 1 minute to ensure proper partitioning of

ametryn into the acetonitrile layer.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Supernatant Collection: Carefully transfer the upper acetonitrile layer (containing ametryn)

into a clean vial for analysis. For highly complex matrices, a dispersive solid-phase

extraction (d-SPE) cleanup step with PSA (primary secondary amine) and C18 sorbents may

be added to remove interferences.[16]
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Analysis: The extract is now ready for injection into the GC-MS or LC-MS/MS system.

Instrumental Analysis: GC-MS
GC-MS provides excellent sensitivity and selectivity for the determination of ametryn.

Typical GC-MS Parameters:

Injector: Splitless mode, 250 °C.

Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program: Initial temperature of 80 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold

for 5 min.

MS Interface: 280 °C.

Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

Detection Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic

ions such as m/z 227 and 44.[15] A full scan mode can be used for qualitative confirmation.

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the determination of ametryn in an

environmental sample, from collection to final analysis.

Sample Preparation Instrumental Analysis Data Processing

1. Water/Soil Sample Collection 2. QuEChERS Extraction
(Acetonitrile + Salts)

Add solvent
3. Centrifugation

Shake
4. Supernatant Cleanup

(Optional d-SPE)

Collect supernatant
5. GC-MS or LC-MS/MS AnalysisInject extract 6. Data Acquisition

(SIM/MRM Mode)
7. Quantification

(Calibration Curve)
Process chromatogram 8. Final Report

Click to download full resolution via product page
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Caption: General workflow for ametryn residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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